Cas no 63158-21-4 ((Naphthalen-1-yl)methyl naphthalene-1-carboxylate)

• Product Name: (Naphthalen-1-yl)methyl naphthalene-1-carboxylate
• CAS No: 63158-21-4
• MF: C₂₂H₁₆O₂
• MW: 312.361246109009
• CID: 2789839
• PubChem ID: 71373274
• Update Time: 2025-04-21

(Naphthalen-1-yl)methyl naphthalene-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• (Naphthalen-1-yl)methyl naphthalene-1-carboxylate
• DTXSID10796104
• 63158-21-4

• Inchi： 1S/C22H16O2/c23-22(21-14-6-10-17-8-2-4-13-20(17)21)24-15-18-11-5-9-16-7-1-3-12-19(16)18/h1-14H,15H2
• InChI Key： WWHDSNFSPONCDK-UHFFFAOYSA-N
• SMILES： O(C(C1=CC=CC2C=CC=CC1=2)=O)CC1=CC=CC2C=CC=CC1=2

Computed Properties

• Exact Mass: 312.115029749Da
• Monoisotopic Mass: 312.115029749Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 26.3Ų